Cas no 688339-59-5 (4-{4-oxo-2-sulfanylidene-1H,2H,3H,4H-thieno3,2-dpyrimidin-3-yl}butanoic acid)

4-{4-oxo-2-sulfanylidene-1H,2H,3H,4H-thieno3,2-dpyrimidin-3-yl}butanoic acid structure
688339-59-5 structure
Product Name:4-{4-oxo-2-sulfanylidene-1H,2H,3H,4H-thieno3,2-dpyrimidin-3-yl}butanoic acid
CAS No:688339-59-5
MF:C10H10N2O3S2
MW:270.327999591827
CID:1735446
PubChem ID:4621045
Update Time:2025-04-21

4-{4-oxo-2-sulfanylidene-1H,2H,3H,4H-thieno3,2-dpyrimidin-3-yl}butanoic acid Chemical and Physical Properties

Names and Identifiers

    • Thieno[3,2-d]pyrimidine-3(2H)-butanoic acid,1,4-dihydro-4-oxo-2-thioxo-
    • 4-{4-oxo-2-sulfanylidene-1H,2H,3H,4H-thieno3,2-dpyrimidin-3-yl}butanoic acid
    • F0918-6962
    • CHEMBL238681
    • 4-{4-oxo-2-sulfanylidene-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}butanoic acid
    • SCHEMBL13236187
    • AKOS040693581
    • 688339-59-5
    • SR-01000564499-1
    • SR-01000564499
    • 4-(4-oxo-2-sulfanylidene-1H-thieno[3,2-d]pyrimidin-3-yl)butanoic acid
    • Inchi: 1S/C10H10N2O3S2/c13-7(14)2-1-4-12-9(15)8-6(3-5-17-8)11-10(12)16/h3,5H,1-2,4H2,(H,11,16)(H,13,14)
    • InChI Key: STTUBSOYXNLENQ-UHFFFAOYSA-N
    • SMILES: S1C=CC2=C1C(N(C(N2)=S)CCCC(=O)O)=O

Computed Properties

  • Exact Mass: 270.0134
  • Monoisotopic Mass: 270.01328453g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 362
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 130Ų

Experimental Properties

  • PSA: 69.64

4-{4-oxo-2-sulfanylidene-1H,2H,3H,4H-thieno3,2-dpyrimidin-3-yl}butanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0918-6962-2μmol
4-{4-oxo-2-sulfanylidene-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}butanoic acid
688339-59-5 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F0918-6962-5μmol
4-{4-oxo-2-sulfanylidene-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}butanoic acid
688339-59-5 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F0918-6962-10μmol
4-{4-oxo-2-sulfanylidene-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}butanoic acid
688339-59-5 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F0918-6962-20μmol
4-{4-oxo-2-sulfanylidene-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}butanoic acid
688339-59-5 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F0918-6962-1mg
4-{4-oxo-2-sulfanylidene-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}butanoic acid
688339-59-5 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F0918-6962-2mg
4-{4-oxo-2-sulfanylidene-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}butanoic acid
688339-59-5 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F0918-6962-3mg
4-{4-oxo-2-sulfanylidene-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}butanoic acid
688339-59-5 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F0918-6962-4mg
4-{4-oxo-2-sulfanylidene-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}butanoic acid
688339-59-5 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F0918-6962-5mg
4-{4-oxo-2-sulfanylidene-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}butanoic acid
688339-59-5 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F0918-6962-10mg
4-{4-oxo-2-sulfanylidene-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}butanoic acid
688339-59-5 90%+
10mg
$79.0 2023-05-17
Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent